Cas no 2228950-59-0 (tert-butyl N-1-(isoquinolin-5-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(isoquinolin-5-yl)-2-oxoethylcarbamate
• CAS No: 2228950-59-0
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 6144918
• PubChem ID: 165717516
• Update Time: 2025-11-01

tert-butyl N-1-(isoquinolin-5-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(isoquinolin-5-yl)-2-oxoethylcarbamate
• tert-butyl N-[1-(isoquinolin-5-yl)-2-oxoethyl]carbamate
• EN300-1901939
• 2228950-59-0

• Inchi： 1S/C16H18N2O3/c1-16(2,3)21-15(20)18-14(10-19)13-6-4-5-11-9-17-8-7-12(11)13/h4-10,14H,1-3H3,(H,18,20)
• InChI Key： XXYZZGSHLINEBM-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1=CC=CC2C=NC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 286.13174244g/mol
• Monoisotopic Mass: 286.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-1-(isoquinolin-5-yl)-2-oxoethylcarbamate

Professional Introduction to Compound with CAS No. 2228950-59-0 and Product Name: tert-butyl N-1-(isoquinolin-5-yl)-2-oxoethylcarbamate

The compound with the CAS number 2228950-59-0 and the product name tert-butyl N-1-(isoquinolin-5-yl)-2-oxoethylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The isoquinoline moiety, a key structural component, is well-known for its presence in various bioactive molecules, making this compound a promising candidate for further research and development.

In recent years, there has been a growing interest in isoquinoline derivatives due to their diverse biological activities. Isoquinolines are heterocyclic aromatic compounds that exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of an isoquinoline ring into the structure of tert-butyl N-1-(isoquinolin-5-yl)-2-oxoethylcarbamate enhances its potential therapeutic applications. This modification allows for selective interactions with biological targets, which is crucial for developing novel drugs with improved efficacy and reduced side effects.

The carbamate functional group in the compound's name is another important feature that contributes to its pharmacological profile. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules. They can also serve as pharmacophores, contributing to the binding affinity of a drug molecule to its target receptor. The presence of the carbamate group in tert-butyl N-1-(isoquinolin-5-yl)-2-oxoethylcarbamate suggests that it may have the potential to modulate enzyme activity or interact with specific protein targets, making it a valuable compound for drug discovery efforts.

Recent studies have highlighted the importance of isoquinoline derivatives in the development of new therapeutic agents. For instance, researchers have demonstrated that isoquinoline-based compounds can inhibit the activity of certain enzymes involved in cancer progression. The tert-butyl group in the compound's name may further enhance its stability and bioavailability, making it a more suitable candidate for clinical applications. This structural feature could also contribute to reduced metabolic degradation, allowing for longer-lasting therapeutic effects.

The synthesis of tert-butyl N-1-(isoquinolin-5-yl)-2-oxoethylcarbamate involves complex organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the isoquinoline core. These techniques ensure high yields and purity, which are essential for pharmaceutical-grade compounds. The synthesis process also highlights the compound's complexity and the expertise required to produce it on an industrial scale.

In addition to its potential therapeutic applications, tert-butyl N-1-(isoquinolin-5-yl)-2-oxoethylcarbamate has shown promise in preclinical studies as a tool compound for drug discovery. Its unique structure allows researchers to explore new chemical space and develop innovative drug candidates. The compound's ability to interact with biological targets makes it a valuable asset in high-throughput screening assays, where it can be used to identify new lead compounds with similar pharmacological properties.

The use of computational chemistry techniques has further enhanced the understanding of this compound's behavior. Molecular modeling studies have been conducted to predict how tert-butyl N-1-(isoquinolin-5-yl)-2-oxoethylcarbamate interacts with biological targets at the molecular level. These studies provide insights into the compound's binding affinity and mechanism of action, which are critical for optimizing its therapeutic potential. By leveraging computational tools, researchers can accelerate the drug discovery process and identify promising candidates for further development.

The future prospects of tert-butyl N-1-(isoquinolin-5-yl)-2-oxoethylcarbamate are promising, with ongoing research aimed at exploring its full therapeutic potential. Further studies are needed to evaluate its efficacy and safety in clinical trials. Additionally, researchers are investigating ways to optimize its pharmacokinetic properties, such as improving solubility and bioavailability. These efforts will be crucial in translating preclinical findings into tangible therapeutic benefits for patients.

In conclusion, tert-butyl N-1-(isoquinolin-5-yl)-2-oxoethylcarbamate, identified by CAS number 2228950-59-0, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a promising candidate for further research and development. With continued investigation and optimization, this compound has the potential to contribute to the discovery of new therapeutic agents that address unmet medical needs.